Cas no 905798-05-2 (6-(4-ethoxyphenyl)methyl-3-methyl(phenyl)amino-4,5-dihydro-1,2,4-triazin-5-one)

• Product Name: 6-(4-ethoxyphenyl)methyl-3-methyl(phenyl)amino-4,5-dihydro-1,2,4-triazin-5-one
• CAS No: 905798-05-2
• MF: C₁₉H₂₀N₄O₂
• MW: 336.387703895569
• CID: 5495825
• Update Time: 2025-07-01

6-(4-ethoxyphenyl)methyl-3-methyl(phenyl)amino-4,5-dihydro-1,2,4-triazin-5-one Chemical and Physical Properties

Names and Identifiers

• 6-[(4-ethoxyphenyl)methyl]-3-(N-methylanilino)-2H-1,2,4-triazin-5-one
• 6-(4-ethoxyphenyl)methyl-3-methyl(phenyl)amino-4,5-dihydro-1,2,4-triazin-5-one

• Inchi： 1S/C19H20N4O2/c1-3-25-16-11-9-14(10-12-16)13-17-18(24)20-19(22-21-17)23(2)15-7-5-4-6-8-15/h4-12H,3,13H2,1-2H3,(H,20,22,24)
• InChI Key： AJTIPOJMVRZBLF-UHFFFAOYSA-N
• SMILES： N1=C(CC2=CC=C(OCC)C=C2)C(=O)N=C(N(C)C2=CC=CC=C2)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 6-(4-ethoxyphenyl)methyl-3-methyl(phenyl)amino-4,5-dihydro-1,2,4-triazin-5-one

Comprehensive Analysis of 6-(4-ethoxyphenyl)methyl-3-methyl(phenyl)amino-4,5-dihydro-1,2,4-triazin-5-one (CAS No. 905798-05-2)

In the realm of organic chemistry and pharmaceutical research, 6-(4-ethoxyphenyl)methyl-3-methyl(phenyl)amino-4,5-dihydro-1,2,4-triazin-5-one (CAS No. 905798-05-2) has garnered significant attention due to its unique structural properties and potential applications. This compound, belonging to the 1,2,4-triazinone family, is characterized by its ethoxyphenyl and methyl(phenyl)amino substituents, which contribute to its diverse reactivity and biological relevance. Researchers are increasingly exploring its role in drug discovery, particularly in targeting enzymes and receptors associated with metabolic disorders.

The molecular structure of CAS No. 905798-05-2 features a dihydro-1,2,4-triazin-5-one core, a scaffold known for its versatility in medicinal chemistry. The presence of the 4-ethoxyphenyl group enhances its lipophilicity, potentially improving membrane permeability—a critical factor in drug design. Recent studies highlight its potential as a precursor for kinase inhibitors, a hot topic in oncology research. With the rise of personalized medicine, compounds like this are being scrutinized for their ability to modulate specific pathways with minimal off-target effects.

Synthetic routes to 6-(4-ethoxyphenyl)methyl-3-methyl(phenyl)amino-4,5-dihydro-1,2,4-triazin-5-one often involve multi-step reactions, including condensation and cyclization strategies. Optimizing these processes is a focal point for industrial chemists, as efficiency and yield directly impact scalability. Environmental concerns have also driven interest in green chemistry approaches for its production, aligning with global sustainability trends. Analytical techniques such as HPLC and NMR are essential for purity assessment, ensuring compliance with regulatory standards.

Beyond pharmaceuticals, CAS No. 905798-05-2 has sparked curiosity in material science. Its aromatic and heterocyclic components make it a candidate for organic electronics, such as OLEDs or conductive polymers. This interdisciplinary potential answers frequent search queries about "dual-use organic compounds" and "materials for renewable energy." As AI-driven molecular modeling advances, virtual screening of derivatives of this compound could accelerate innovation in both healthcare and technology sectors.

Safety and handling protocols for 6-(4-ethoxyphenyl)methyl-3-methyl(phenyl)amino-4,5-dihydro-1,2,4-triazin-5-one emphasize standard laboratory precautions. While not classified as high-risk, proper ventilation and PPE are recommended during manipulation. The compound’s stability under various conditions (e.g., pH, temperature) is frequently studied, addressing common questions about storage and shelf-life in research forums.

In summary, CAS No. 905798-05-2 exemplifies the convergence of synthetic chemistry and applied science. Its multifaceted applications—from drug development to smart materials—reflect broader trends in STEM innovation. Ongoing research will likely uncover new dimensions of utility, solidifying its place in the scientific lexicon.